2-imino-5-(2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-1,3-thiazolidin-4-one
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Description
Synthesis Analysis
Thiazolidinones are typically synthesized through the condensation of azlactones with thioureas or thioamides. The specific synthesis of the mentioned compound involves multiple steps, including the formation of the thiazolidinone ring followed by the attachment of the 4-methylphenoxyethoxyethoxy benzylidene moiety. Such syntheses often employ techniques like room temperature reactions in ethanol/triethylamine (TEA) solutions or microwave-assisted synthesis for efficiency (H. M. Mohamed, 2021; D. Atamanyuk et al., 2014).
Molecular Structure Analysis
The molecular structure of thiazolidinone derivatives, including the mentioned compound, is characterized using techniques such as FT-IR, NMR, and X-ray diffraction. These compounds often exhibit non-planar structures with significant dihedral angles between rings, contributing to their chemical reactivity and interaction with biological targets (Y. Megrouss et al., 2019).
Chemical Reactions and Properties
Thiazolidinones undergo various chemical reactions, including condensation with aldehydes, amines, and other reagents to form a wide array of derivatives. These reactions are influenced by the substituents on the thiazolidinone ring and the reactivity of the functional groups involved (M. Mahmoud et al., 2011).
Physical Properties Analysis
The physical properties of thiazolidinone derivatives, including solubility, melting point, and crystal structure, are crucial for their application in drug design. These properties are determined using various analytical techniques and have significant implications on the compound's bioavailability and stability (Nace Zidar et al., 2009).
Chemical Properties Analysis
The chemical properties, such as reactivity, acidity, and basicity, of thiazolidinone derivatives are key to their function as bioactive molecules. These properties are often explored through computational methods like DFT to understand their electronic structure and potential as medicinal compounds (M. Boulakoud et al., 2015).
Future Directions
properties
IUPAC Name |
(5Z)-2-amino-5-[[2-[2-[2-(4-methylphenoxy)ethoxy]ethoxy]phenyl]methylidene]-1,3-thiazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4S/c1-15-6-8-17(9-7-15)26-12-10-25-11-13-27-18-5-3-2-4-16(18)14-19-20(24)23-21(22)28-19/h2-9,14H,10-13H2,1H3,(H2,22,23,24)/b19-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRBSLEMKIRVVMZ-RGEXLXHISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCOCCOC2=CC=CC=C2C=C3C(=O)N=C(S3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)OCCOCCOC2=CC=CC=C2/C=C\3/C(=O)N=C(S3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Imino-5-(2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-1,3-thiazolidin-4-one |
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